Cas no 1361834-46-9 (5-Chloro-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile)
5-Chloro-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile
-
- Inchi: 1S/C13H7Cl3N2/c14-10-3-9(4-11(15)6-10)13-5-8(1-2-17)12(16)7-18-13/h3-7H,1H2
- InChI Key: NGODQWMDGHVSPJ-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(C=C1CC#N)C1C=C(C=C(C=1)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 317
- XLogP3: 4.1
- Topological Polar Surface Area: 36.7
5-Chloro-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026001406-250mg |
5-Chloro-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile |
1361834-46-9 | 97% | 250mg |
$741.20 | 2022-04-02 | |
| Alichem | A026001406-500mg |
5-Chloro-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile |
1361834-46-9 | 97% | 500mg |
$960.40 | 2022-04-02 | |
| Alichem | A026001406-1g |
5-Chloro-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile |
1361834-46-9 | 97% | 1g |
$1,814.40 | 2022-04-02 |
5-Chloro-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 5-Chloro-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile
Professional Introduction to 5-Chloro-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361834-46-9)
5-Chloro-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile, a compound with the chemical formula C10H4Cl3N2, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS NO. 1361834-46-9, has garnered attention due to its structural complexity and potential applications in drug discovery. The presence of multiple chlorine atoms and a pyridine ring with an acetonitrile substituent makes it a versatile intermediate for synthesizing various pharmacologically active agents.
The structural features of 5-Chloro-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile contribute to its unique chemical properties. The pyridine ring is a common pharmacophore in many drugs, known for its ability to interact with biological targets such as enzymes and receptors. The acetonitrile group at the 4-position enhances the compound's solubility in polar solvents, facilitating its use in various chemical reactions and formulations. Additionally, the three chlorine atoms at positions 2, 3, and 5 introduce electrophilic centers, making the molecule reactive in nucleophilic substitution reactions, which is crucial for further functionalization.
In recent years, there has been a growing interest in developing novel compounds that exhibit potent biological activity with minimal side effects. 5-Chloro-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile has been investigated for its potential as a precursor in the synthesis of small-molecule drugs targeting various diseases. For instance, studies have shown that derivatives of this compound may have applications in oncology due to their ability to inhibit specific kinases involved in cancer cell proliferation. The chlorinated phenyl ring is particularly noteworthy, as it can be modified to enhance binding affinity to biological targets.
The synthesis of 5-Chloro-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile involves multi-step organic reactions that require careful optimization to achieve high yields and purity. One common synthetic route involves the chlorination of a pyridine derivative followed by nucleophilic substitution with an acetonitrile group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been explored to improve the efficiency of the synthesis process. These methods not only enhance yield but also minimize byproduct formation, ensuring a cleaner reaction profile.
The compound's potential applications extend beyond oncology. Research has suggested that 5-Chloro-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile may be useful in developing treatments for neurological disorders. The pyridine moiety's interaction with neurotransmitter receptors makes it a promising candidate for modulating central nervous system activity. Furthermore, the presence of multiple chlorine atoms allows for further derivatization, enabling the creation of libraries of compounds with tailored biological properties for high-throughput screening.
In conclusion, 5-Chloro-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile (CAS NO. 1361834-46-9) is a versatile and significant compound in pharmaceutical research. Its unique structural features make it an excellent candidate for synthesizing novel therapeutic agents targeting various diseases. The ongoing research into this compound highlights its potential as a building block for future drugs and underscores the importance of continued exploration in medicinal chemistry.
1361834-46-9 (5-Chloro-2-(3,5-dichlorophenyl)pyridine-4-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)